Cas no 13008-11-2 (7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl-
• CAS No: 13008-11-2
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD01881606
• CID: 3705124
• PubChem ID: 615076
• Update Time: 2025-06-10

7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl-
• 2,3,5-trimethylfuro[3,2-g]chromen-7-one
• MLS001173313
• PSORALEN,4,4',5'-TRIMETHYL
• DTXCID301015514
• MFCD01881606
• 2,3,5-Trimethyl-7H-furo[3,2-g]chromen-7-one
• 13008-11-2
• SR-01000234428
• DTXSID60877437
• STL456800
• AKOS001516054
• SR-01000234428-1
• KKDGKMBVFICGHW-UHFFFAOYSA-N
• CHEMBL1731567
• Oprea1_796679
• HMS2876L09
• 2,3,5-Trimethyl-7H-furo[3,2-g]chromen-7-one #
• SMR000539064

• MDL： MFCD01881606
• Inchi： 1S/C14H12O3/c1-7-4-14(15)17-12-6-13-11(5-10(7)12)8(2)9(3)16-13/h4-6H,1-3H3
• InChI Key： KKDGKMBVFICGHW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C2C=C3C(C)=CC(=O)OC3=CC1=2

Computed Properties

• Exact Mass: 228.078644241g/mol
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins

Additional information on 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl-

Professional Introduction to 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl- (CAS No. 13008-11-2)

7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl- is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique pharmacophoric features. This compound belongs to the benzopyranone class, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of multiple methyl substituents at the 2, 3, and 5 positions enhances its molecular complexity and influences its interactions with biological targets.

The chemical structure of 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl- (CAS No. 13008-11-2) consists of a fused system of a furan ring and a benzopyranone core. This arrangement creates a rigid scaffold that can be exploited for designing molecules with specific binding properties. The trimethyl substitution pattern further modulates the electronic and steric properties of the molecule, making it a valuable scaffold for medicinal chemists seeking to develop novel bioactive compounds.

In recent years, there has been a surge in interest in heterocyclic compounds as pharmacological agents due to their ability to mimic natural products and interact with biological macromolecules in unique ways. 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl- has been studied for its potential role in modulating various biological pathways. For instance, research has suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and cancer progression.

One of the most compelling aspects of 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl- is its structural versatility. The benzopyranone core provides a platform for further derivatization, allowing researchers to explore a wide range of analogs with tailored biological activities. This flexibility has made it a popular choice for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

The synthesis of 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl- presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to this compound, facilitating its use in both academic research and drug discovery programs.

Recent studies have highlighted the potential of 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl- as a lead compound for developing novel therapeutics. For example, preclinical investigations have demonstrated its ability to inhibit the activity of certain kinases involved in tumor growth and metastasis. These findings have prompted further exploration into its mechanism of action and potential clinical applications.

The pharmacokinetic properties of 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3,5-trimethyl- are also subjects of ongoing research. Understanding how this compound is metabolized and distributed within the body is crucial for optimizing its therapeutic index. Computational modeling and experimental techniques are being employed to elucidate these processes and identify ways to enhance its bioavailability.

In conclusion,7H-Furo[3, 2-g][1]benzopyran-7-one, 2, 3, 5-trimethyl- (CAS No. 13008-11- 2) represents a promising scaffold for the development of novel bioactive molecules. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further investigation. As research in chemical biology continues to advance, compounds like this are likely to play an increasingly important role in the discovery and development of new therapeutics.